N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride is a complex organic compound that belongs to the class of benzothiazole derivatives. Benzothiazoles are known for their diverse biological activities and are widely used in medicinal chemistry. This compound, in particular, has shown potential in various scientific research applications due to its unique structural features.
Properties
IUPAC Name |
N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N6OS.ClH/c22-15(18-10-1-2-14-12(7-10)17-9-23-14)13-8-21(20-19-13)11-3-5-16-6-4-11;/h1-2,7-9,11,16H,3-6H2,(H,18,22);1H | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSWZCAUNKODGRY-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1N2C=C(N=N2)C(=O)NC3=CC4=C(C=C3)SC=N4.Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN6OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.9 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride typically involves multiple steps, starting with the formation of the benzothiazole ring. Common synthetic methods include:
Condensation of 2-aminobenzenethiol with aldehydes or ketones: This reaction forms the benzothiazole core.
Cyclization reactions: Using thioamides or carbon dioxide as raw materials to form the benzothiazole ring.
Formation of the triazole ring: This can be achieved through cycloaddition reactions involving azides and alkynes.
Industrial Production Methods
Industrial production of this compound may involve:
Microwave irradiation: To accelerate the reaction rates and improve yields.
One-pot multicomponent reactions: To streamline the synthesis process and reduce the number of purification steps.
Chemical Reactions Analysis
Types of Reactions
N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride undergoes various chemical reactions, including:
Oxidation: Using oxidizing agents like hydrogen peroxide or potassium permanganate.
Reduction: Using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophilic or electrophilic substitution reactions depending on the functional groups present.
Common Reagents and Conditions
Oxidizing agents: Hydrogen peroxide, potassium permanganate.
Reducing agents: Sodium borohydride, lithium aluminum hydride.
Solvents: Dioxane, ethanol, and water are commonly used solvents in these reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.
Scientific Research Applications
N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride has several scientific research applications:
Medicinal Chemistry: It is investigated for its potential as an anti-tubercular agent.
Biological Studies: Used in studies related to enzyme inhibition and protein-ligand interactions.
Industrial Applications: Utilized in the development of new materials with specific biological activities.
Mechanism of Action
The mechanism of action of N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride involves:
Molecular Targets: It targets specific enzymes or proteins, inhibiting their activity.
Pathways Involved: The compound may interfere with metabolic pathways or signal transduction processes, leading to its biological effects.
Comparison with Similar Compounds
Similar Compounds
2-arylbenzothiazoles: Known for their anti-cancer and anti-bacterial activities.
Benzothiazole derivatives: Used as enzyme inhibitors and imaging reagents.
Uniqueness
N-(1,3-benzothiazol-5-yl)-1-piperidin-4-yltriazole-4-carboxamide;hydrochloride is unique due to its combination of benzothiazole and triazole rings, which confer distinct biological activities and make it a versatile compound in scientific research.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
